Cas no 957061-11-9 (2-Chloro-3-(trifluoromethyl)phenylboronic acid)

2-Chloro-3-(trifluoromethyl)phenylboronic acid structure
957061-11-9 structure
Product Name:2-Chloro-3-(trifluoromethyl)phenylboronic acid
CAS No:957061-11-9
MF:C7H5BClF3O2
MW:224.372611761093
MDL:MFCD09258745
CID:803192
PubChem ID:354334162
Update Time:2024-10-25

2-Chloro-3-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(trifluoromethyl)phenylboronic acid
    • 2-Chloro-3-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • [2-chloro-3-(trifluoromethyl)phenyl]boronic acid
    • Boronic acid,B-[2-chloro-3-(trifluoromethyl)phenyl]-
    • 2-Chloro-3-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • 2-Chloro-3-trifluoromethylphenylboronic acid
    • 2-chloro-3-(trifluoromethyl)benzeneboronic acid
    • (2-chloro-3-(trifluoromethyl)phenyl)boronic acid
    • 2-Chloro-3-(trifluoromethyl)phenylboronicacid
    • [2-Chloro-3-trifluoromethylphenyl]boronic acid
    • NEHJDQKHVZYUAA-UHFFFAOYSA-N
    • PC7131
    • SBB071192
    • B-[2-Chloro-3-(trifluoromethyl)phenyl]boronic acid (ACI)
    • CS-W020404
    • DS-13568
    • AKOS015850155
    • H11798
    • DTXSID50659365
    • SCHEMBL10261
    • DB-010366
    • MFCD09258745
    • C3213
    • SY026591
    • 957061-11-9
    • MDL: MFCD09258745
    • Inchi: 1S/C7H5BClF3O2/c9-6-4(7(10,11)12)2-1-3-5(6)8(13)14/h1-3,13-14H
    • InChI Key: NEHJDQKHVZYUAA-UHFFFAOYSA-N
    • SMILES: FC(C1C(Cl)=C(B(O)O)C=CC=1)(F)F

Computed Properties

  • Exact Mass: 224.00200
  • Monoisotopic Mass: 224.0023217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Boiling Point: 296.5°C at 760 mmHg
  • PSA: 40.46000
  • LogP: 1.03860

2-Chloro-3-(trifluoromethyl)phenylboronic acid Security Information

2-Chloro-3-(trifluoromethyl)phenylboronic acid Pricemore >>

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